Cas no 1806987-00-7 (3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride
• CAS No: 1806987-00-7
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4894026
• Update Time: 2025-10-08

3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)3-1-2(12(13)14)4(5(8)9)6(10)11-3/h1,5H
• InChI Key： UCLBQKTWTTWLAV-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(=N1)S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride

3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride

The compound 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride (CAS No. 1806987-00-7) is a highly specialized organic chemical with significant applications in the field of pharmaceutical research and development. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodo group, and a nitro group, along with a sulfonyl chloride functional group. The combination of these substituents makes it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride in the development of novel drug candidates. Researchers have demonstrated that the compound's sulfonyl chloride group can be effectively utilized in the formation of amide bonds, which are crucial in peptide synthesis and drug design. Moreover, the presence of the nitro group and iodo substituent enhances the compound's reactivity, making it an ideal precursor for the synthesis of heterocyclic compounds with diverse biological activities.

The synthesis of 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the introduction of the difluoromethyl group via nucleophilic substitution, followed by iodination and nitration reactions to introduce the respective substituents. The final step involves the conversion of a hydroxyl group into a sulfonyl chloride using thionyl chloride or other suitable reagents. This process ensures high purity and structural integrity, which are essential for its use in downstream applications.

In terms of physical properties, 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride is typically a crystalline solid with a melting point in the range of 150–160°C. It is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate but dissolves readily in polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various organic reactions, including coupling reactions and nucleophilic substitutions.

The biological activity of 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride has been explored in several recent studies. For instance, researchers have reported its potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases. The compound's ability to modulate these targets suggests its role as a lead compound in drug discovery programs aimed at developing treatments for Alzheimer's disease and other related conditions.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride has also found utility in materials science. Its unique electronic properties make it a candidate for use in the development of advanced materials such as conductive polymers and organic semiconductors. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, making them promising candidates for next-generation electronic devices.

From an environmental perspective, the handling and disposal of 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride require careful consideration due to its chemical reactivity. Proper safety protocols should be followed to minimize exposure risks and ensure compliance with relevant regulations. Researchers are encouraged to consult safety data sheets (SDS) and follow best practices when working with this compound.

In conclusion, 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-sulfonyl chloride (CAS No. 1806987-007) is a versatile compound with wide-ranging applications in pharmaceutical research, materials science, and organic synthesis. Its unique structure and reactivity make it an invaluable tool for scientists working on cutting-edge projects across various disciplines. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.